Cas no 898457-50-6 (1,6,7-trimethyl-3,8-bis(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,6,7-trimethyl-3,8-bis(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 898457-50-6
• MF: C₂₆H₂₇N₅O₂
• MW: 441.524885416031
• CID: 6169235
• PubChem ID: 16626595
• Update Time: 2025-05-19

1,6,7-trimethyl-3,8-bis(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,6,7-trimethyl-3,8-bis(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 4,7,8-trimethyl-2,6-bis(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• F2542-1498
• 898457-50-6
• 1,6,7-trimethyl-3,8-diphenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• Z247606896
• AKOS001404755

• Inchi： 1S/C26H27N5O2/c1-18-19(2)31-22-23(27-25(31)29(18)16-14-20-10-6-4-7-11-20)28(3)26(33)30(24(22)32)17-15-21-12-8-5-9-13-21/h4-13H,14-17H2,1-3H3
• InChI Key： NPCOTTRQUYZVCM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CCC1C=CC=CC=1)=O)N=C1N(CCC3C=CC=CC=3)C(C)=C(C)N12

Computed Properties

• Exact Mass: 441.21647512g/mol
• Monoisotopic Mass: 441.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 1,6,7-trimethyl-3,8-bis(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

1,6,7-TriMethyl-3,8-Bis(2-Phenylethyl)-1H,2H,3H,4H,8H-Imidazo[1,2-G]Purine-2,4-Dione: A Comprehensive Overview

The compound 1,6,7-trimethyl-3,8-bis(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 898457-50-6) is a highly specialized organic molecule belonging to the class of purine analogs. This compound has garnered significant attention in the scientific community due to its unique structural features and potential applications in drug discovery and development. The imidazo[1,2-g]purine core of this molecule is a fused bicyclic system that combines the structural elements of imidazole and purine rings. This combination not only imparts stability to the molecule but also provides a platform for further functionalization.

Recent studies have highlighted the importance of purine analogs in various therapeutic areas. For instance, researchers have explored the potential of imidazo[1,2-g]purine derivatives as anti-cancer agents due to their ability to inhibit key enzymes involved in cancer cell proliferation. The trimethyl and bis(2-phenylethyl) substituents in this compound further enhance its biological activity by modulating its pharmacokinetic properties and receptor binding affinity.

The synthesis of 1,6,7-trimethyl-3,8-bis(2-phenylethyl)-1H,...